Cas no 38106-50-2 (1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)-)

1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)- structure
38106-50-2 structure
Product Name:1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)-
CAS No:38106-50-2
MF:C12H16O2
MW:192.254243850708
CID:1487641
PubChem ID:67928509
Update Time:2025-04-21

1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-methyl-2-(3-methyl-2-butenyl)-
    • 5-methyl-2-(3-methylbut-2-enyl)benzene-1,3-diol
    • 5-Methyl-2-(3-methylbut-2-en-1-yl)benzene-1,3-diol
    • 38106-50-2
    • SCHEMBL9788451
    • DTXSID70737811
    • Inchi: 1S/C12H16O2/c1-8(2)4-5-10-11(13)6-9(3)7-12(10)14/h4,6-7,13-14H,5H2,1-3H3
    • InChI Key: YSUXLAFVCJEDIH-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)C=C(C=1C/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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